4-[2-(4-Acetylpiperazin-1-yl)ethyliminomethyl]-2-(4-nitrophenyl)-5-propyl-1H-pyrazol-3-one
4-[2-(4-Acetylpiperazin-1-yl)ethyliminomethyl]-2-(4-nitrophenyl)-5-propyl-1H-pyrazol-3-one
Brand Name:
Vulcanchem
CAS No.:
371956-84-2
VCID:
VC0449024
InChI:
InChI=1S/C21H28N6O4/c1-3-4-20-19(15-22-9-10-24-11-13-25(14-12-24)16(2)28)21(29)26(23-20)17-5-7-18(8-6-17)27(30)31/h5-8,15,23H,3-4,9-14H2,1-2H3
SMILES:
CCCC1=C(C(=O)N(N1)C2=CC=C(C=C2)[N+](=O)[O-])C=NCCN3CCN(CC3)C(=O)C
Molecular Formula:
C21H28N6O4
Molecular Weight:
428.5g/mol
4-[2-(4-Acetylpiperazin-1-yl)ethyliminomethyl]-2-(4-nitrophenyl)-5-propyl-1H-pyrazol-3-one
CAS No.: 371956-84-2
Main Products
VCID: VC0449024
Molecular Formula: C21H28N6O4
Molecular Weight: 428.5g/mol
CAS No. | 371956-84-2 |
---|---|
Product Name | 4-[2-(4-Acetylpiperazin-1-yl)ethyliminomethyl]-2-(4-nitrophenyl)-5-propyl-1H-pyrazol-3-one |
Molecular Formula | C21H28N6O4 |
Molecular Weight | 428.5g/mol |
IUPAC Name | 4-[2-(4-acetylpiperazin-1-yl)ethyliminomethyl]-2-(4-nitrophenyl)-5-propyl-1H-pyrazol-3-one |
Standard InChI | InChI=1S/C21H28N6O4/c1-3-4-20-19(15-22-9-10-24-11-13-25(14-12-24)16(2)28)21(29)26(23-20)17-5-7-18(8-6-17)27(30)31/h5-8,15,23H,3-4,9-14H2,1-2H3 |
Standard InChIKey | IXPPUWSRRNABJW-UHFFFAOYSA-N |
SMILES | CCCC1=C(C(=O)N(N1)C2=CC=C(C=C2)[N+](=O)[O-])C=NCCN3CCN(CC3)C(=O)C |
Canonical SMILES | CCCC1=C(C(=O)N(N1)C2=CC=C(C=C2)[N+](=O)[O-])C=NCCN3CCN(CC3)C(=O)C |
PubChem Compound | 1753713 |
Last Modified | Nov 11 2021 |
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